Cas no 125-46-2 (Usnic acid)

Usnic acid Properties

Names and Identifiers

• Usnic acid
• 2,6-Diacetyl-7,9-dihydroxy-8,9b-dimethyl-9bH-dibenzofuran-1,3-dione
• 2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyldibenzofuran-1,3-dione
• 9bh)-dibenzofurandione, 2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-3(2h
• (+-)-uanic acid
• usno
• Usnic
• USNEIN
• USNIACIN
• UNSICACID
• Usnea acid
• usninsaeure
• USNINIC ACID
• (+-)-uanicacid
• (S)-usnate
• (-)-Usnic acid
• (S)-Usnic acid
• +Expand

• MDL： MFCD00065294
• InChIKey： CUCUKLJLRRAKFN-UHFFFAOYSA-N
• Inchi： 1S/C18H16O7/c1-6-14(22)12(8(3)20)16-13(15(6)23)18(4)10(25-16)5-9(21)11(7(2)19)17(18)24/h5,11,22-23H,1-4H3
• SMILES： O=C(C1(C)C(OC2=C(C(C)=O)C(O)=C(C)C(O)=C12)=C3)C(C(C)=O)C3=O

Computed Properties

• Exact Mass: 344.089603g/mol
• Surface Charge: 0
• XLogP3: 1.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 344.089603g/mol
• Monoisotopic Mass: 344.089603g/mol
• Topological Polar Surface Area: 118Ų
• Heavy Atom Count: 25
• Complexity: 708
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 147
• Surface Charge: 0
• Molecular Weight: 344.3

Experimental Properties

• LogP: 1.49980
• PSA: 117.97000
• Merck: 9893
• Refractive Index: 495 ° (C=0.7, CHCl3)
• Boiling Point: 605.4°C at 760 mmHg
• Melting Point: 200°C
• Vapor Pressure: No data available
• Flash Point: 219.1±23.6 °C
• Solubility: Solubility at 25 °C (g/100 ml): acetone, 0.77; ethyl acetate, 0.88; fural, 7.32; furfuryl alcohol, 1.21
• Color/Form: Yellow rhombohedral crystal (acetone)
• Solubility: It is easily soluble in chloroform and glacial acetic acid, but poorly soluble in hot alcohol.
• Specific Rotation: D16 +509.4° (c = 0.697 in chloroform)
• Density: 1.2869 (rough estimate)

Usnic acid Security Information

• RTECS：HP5270000
• Safety Term：S22-S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： H302-H335
• Warning Statement： P261
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 25-50/53
• Signal Word：Warning
• Toxicity：LD50 i.v. in mice: 25 mg/kg (Gottlieb, Shaw)

Usnic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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